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Compound of Interest

Compound Name: Butyl dihydrogen phosphate

Cat. No.: B143570 Get Quote

An In-depth Technical Guide to Butyl
Dihydrogen Phosphate
This guide provides a comprehensive overview of butyl dihydrogen phosphate, a significant

organophosphate compound. It details its chemical structure, physicochemical properties,

synthesis protocols, and key applications, tailored for researchers, scientists, and professionals

in drug development and chemical manufacturing.

Chemical Identity and Structure
Butyl dihydrogen phosphate, also known as monobutyl phosphate or n-butyl acid phosphate,

is an organophosphorus compound. It consists of a butyl group esterified to a phosphate

group. This mono-ester configuration distinguishes it from its di- and tri-ester counterparts

(dibutyl and tributyl phosphate).

Molecular Formula: C₄H₁₁O₄P[1][2][3]

Canonical SMILES: CCCCOP(O)(O)=O[1]

InChI Key: BNMJSBUIDQYHIN-UHFFFAOYSA-N[1]

CAS Number: 1623-15-0[1][2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b143570?utm_src=pdf-interest
https://www.benchchem.com/product/b143570?utm_src=pdf-body
https://www.benchchem.com/product/b143570?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic376740.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=1623-15-0
https://pubchem.ncbi.nlm.nih.gov/compound/Monobutyl-phosphate
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic376740.html
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic376740.html
https://www.guidechem.com/encyclopedia/butyl-dihydrogen-phosphate-dic376740.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=1623-15-0
https://pubchem.ncbi.nlm.nih.gov/compound/Monobutyl-phosphate
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structure features a central phosphorus atom double-bonded to one oxygen atom and

single-bonded to three other oxygen atoms. One oxygen is linked to the n-butyl group, while

the other two are bonded to hydrogen atoms, forming hydroxyl groups. These acidic protons

are responsible for its acidic nature.

Logical Structure of Butyl Dihydrogen Phosphate
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Caption: Connectivity of functional groups in Butyl Dihydrogen Phosphate.

Physicochemical Properties
Butyl dihydrogen phosphate is a colorless to light brown, corrosive liquid.[1] Its key

properties are summarized below.
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Property Value Reference(s)

Molecular Weight 154.10 g/mol [3]

Appearance Colorless to light brown liquid [1]

Density 1.283 g/cm³ (Predicted) [4][5]

Boiling Point 272.5 °C at 760 mmHg [4]

Flash Point 118.6 °C [4]

pKa 1.97 ± 0.10 (Predicted) [1][4]

Water Solubility

Insoluble in water; slightly

soluble in DMSO, Ethyl

Acetate, Methanol

[1][5]

Vapor Pressure 0.00169 mmHg at 25°C [4]

Hydrogen Bond Donor Count 2 [1][4]

Hydrogen Bond Acceptor

Count
4 [1][4]

Rotatable Bond Count 4 [1][4]

Synthesis Protocols
Several methods for the synthesis of butyl dihydrogen phosphate have been reported. The

choice of method depends on the desired purity, scale, and available starting materials.

This industrial method produces a mixture of mono- and di-butyl phosphates using n-butanol,

phosphorus pentoxide, polyphosphoric acid, and phosphorous acid as raw materials.[6]

Charging the Reactor: Add 400 kg of n-butanol to a reactor and purge with nitrogen gas.

Initial Catalyst Addition: While stirring, add 8 kg of phosphorous acid and continue stirring

until it is completely dissolved.

Acid Addition: Slowly add 8 kg of polyphosphoric acid in a thin stream and stir until the

mixture is uniform.
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Phosphorus Pentoxide Addition: Add 308 kg of phosphorus pentoxide in batches. Use

cooling water to maintain the internal temperature at or below 50°C. Stir until uniform.

Second Catalyst Addition & Initial Reaction: Add another 8 kg of phosphorous acid. Maintain

the temperature at 60-65°C and allow the reaction to proceed for 8 hours.

Final Reaction: Increase the temperature to 80-85°C and hold for an additional 8 hours.

Work-up: Cool the mixture to below 30°C and filter. The resulting transparent, viscous liquid

is the target product.
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Synthesis Workflow (Patent CN101735266A)
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Caption: Industrial synthesis workflow for n-butyl phosphate esters.
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This protocol describes a general method for synthesizing dialkyl hydrogen phosphates, which

can be adapted for butyl dihydrogen phosphate starting from the corresponding alkyl

chlorophosphate.[7]

Dissolution: Dissolve the corresponding alkyl chlorophosphate (1 equivalent) in

tetrahydrofuran (THF) and cool the solution to 0°C.

Hydrolysis: Add aqueous sodium hydroxide (1 M, 1 equivalent) dropwise. Stir the mixture

vigorously at 0°C for 30 minutes.

Concentration: Concentrate the mixture under reduced pressure.

Extraction: Extract the residual solid with diethyl ether (Et₂O) and dry the organic layer over

magnesium sulfate (MgSO₄).

Purification: After filtration, concentrate the solution under reduced pressure to yield the

crude product. Dissolve the crude oil in a saturated sodium bicarbonate (NaHCO₃) solution

and wash three times with dichloromethane (CH₂Cl₂).

Acidification & Final Extraction: Acidify the aqueous layer with HCl (1 M) to a pH between 0

and 1. Extract with CH₂Cl₂ (3 x 50 mL).

Isolation: Combine the organic layers, dry over MgSO₄, and concentrate under reduced

pressure to yield the pure product. Store at -17°C under an argon atmosphere.

Applications and Significance
Butyl dihydrogen phosphate's primary application stems from its properties as an anionic

surfactant.[1][8]

Industrial Surfactant: It exhibits outstanding wetting, emulsification, lubrication, and

detergency properties. A key feature is its stability in alkaline conditions, making it superior to

many other surfactants in high-pH formulations.[1][4][8]

Chemical Intermediate: It serves as a raw material or intermediate in the synthesis of other

organophosphate compounds.
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Nuclear Reprocessing: In the PUREX process for separating uranium and plutonium from

spent nuclear fuel, tributyl phosphate (TBP) is used as an extraction solvent. Butyl
dihydrogen phosphate can be formed as a degradation product of TBP. Its presence is

undesirable as it can form stable complexes with metal ions, interfering with the separation

process. Therefore, the organic solvent phase is typically washed with a sodium carbonate

solution to remove it.[9]

Safety and Handling
Butyl dihydrogen phosphate is classified as a corrosive substance.[1][4] It can cause serious

eye irritation and is corrosive to metals and tissues.[1][10] Standard personal protective

equipment, including gloves, and eye and face protection, should be worn when handling this

chemical.[10] It should be stored and handled in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Butyl dihydrogen phosphate chemical structure and
formula.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143570#butyl-dihydrogen-phosphate-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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